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Compound of Interest

Compound Name: 2-Hydroxychalcone

Cat. No.: B1664081

Essential Safety and Handling Guide for 2-
Hydroxychalcone

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety
protocols, operational procedures, and disposal plans for 2-Hydroxychalcone, ensuring a
secure laboratory environment.

Chemical Identifier:
o Name: 2-Hydroxychalcone
e CAS Number: 1214-47-7

e Molecular Formula: C1sH120:2

Hazard Identification and Classification

2-Hydroxychalcone is classified as a hazardous substance. All personnel handling this
chemical must be thoroughly familiar with its potential hazards.

GHS Hazard Statements:

o H315: Causes skin irritation.[1][2][3][4]
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e H319: Causes serious eye irritation.[1][2][3][4]

o H335: May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning[4][5]

Hazard Category

Classification

Skin Corrosion/Irritation

Category 2[4][6]

Serious Eye Damage/Eye Irritation Category 2[4][6]

Specific target organ toxicity — Single exposure  Category 3 (Respiratory system)[5][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Hydroxychalcone

to minimize exposure and ensure personal safety.

Protection Type

Specific Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles or
ind g ¥ 9098 Conforming to EN 166 (EU) or

chemical safety glasses with
NIOSH (US)[7][8]

side-shields.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber,
EN 374 (EU) or F739 (US) for

polychloroprene). Lab coat or
gloves[9]

other protective clothing to

prevent skin contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if dust is

generated or if working in

poorly ventilated areas. A dust Filter type P2[8]
mask or a full-face respirator

with a particle filter is

recommended.
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Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to prevent accidents and
exposure.

Handling:

Ventilation: Always handle 2-Hydroxychalcone in a well-ventilated area, preferably within a
chemical fume hood.[5][7][10]

e Avoid Dust Formation: This compound is a solid; take care to avoid the generation of dust
during handling.[5][7][10]

» Personal Hygiene: Wash hands thoroughly with soap and water after handling.[5][8] Do not
eat, drink, or smoke in the laboratory.[7][8]

e Grounding: Use non-sparking tools and take precautionary measures against static
discharges.[7]

Storage:
e Store in a cool, dry, and well-ventilated area.[3][10]
o Keep the container tightly closed and sealed.[3][4][10]

» Store away from incompatible materials, such as strong oxidizing agents.[5][11]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are crucial in the event of an exposure.
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation
stopped, give artificial respiration. Seek
immediate medical attention.[3][4][12]
Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.

Skin Contact Remove contaminated clothing and shoes. If

skin irritation persists, seek medical attention.[4]
[5][12]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[3][4]

[71112]

Do not induce vomiting. Clean the mouth with
water and drink plenty of water afterward. Never

Ingestion give anything by mouth to an unconscious
person. Seek immediate medical attention.[4][5]
[12]

Spill and Disposal Management

Proper management of spills and waste is essential for laboratory and environmental safety.
Spill Response:

e Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so.
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o Clean-up: For minor spills, carefully sweep up the solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.[5][9] For major spills, alert
emergency responders.[9]

o PPE: Wear appropriate personal protective equipment during cleanup.[7]
Waste Disposal:
o Dispose of 2-Hydroxychalcone and any contaminated materials as hazardous waste.[4][5]

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[4][7]

e Do not allow the chemical to enter drains or waterways.[6][7]

Visual Workflow Guides

To further clarify the procedural steps for handling 2-Hydroxychalcone, the following diagrams
illustrate the key workflows.
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Workflow for Handling 2-Hydroxychalcone
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Caption: General workflow for safe handling of 2-Hydroxychalcone.
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Emergency Response for 2-Hydroxychalcone Exposure
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Caption: Emergency response plan for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1664081?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664081?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. 2'-Hydroxychalcone | C15H1202 | CID 638276 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 2-Hydroxychalcone | C15H1202 | CID 5367146 - PubChem [pubchem.ncbi.nim.nih.gov]
. extrasynthese.com [extrasynthese.com]

. assets.thermofisher.com [assets.thermofisher.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. echemi.com [echemi.com]

. sigmaaldrich.com [sigmaaldrich.com]

°
© (0] ~ » &) faN w N -

. datasheets.scbt.com [datasheets.scbt.com]
e 10. scribd.com [scribd.com]

e 11. carlroth.com [carlroth.com]

e 12. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Hydroxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664081#personal-protective-equipment-for-
handling-2-hydroxychalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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